Cas no 680617-77-0 (2-Chloro-4-(morpholine-4-carbonylamino)benzenesulfonyl Chloride)
2-Chloro-4-(morpholine-4-carbonylamino)benzenesulfonyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-4-(morpholine-4-carboxamido)benzene-1-sulfonyl chloride
- 2-chloro-4-(morpholine-4-carbonylamino)benzenesulfonyl Chloride
- 2-chloro-4-[(morpholine-4-carbonyl)-amino]-benzenesulfonyl chloride
- 2-Chloro-4-[(morpholine-4-carbonyl)-amino]-benzene sulfonyl chloride
- 2-Chloro-4-(morpholine-4-carbonylamino)benzenesulfonyl Chloride
-
- Inchi: 1S/C11H12Cl2N2O4S/c12-9-7-8(1-2-10(9)20(13,17)18)14-11(16)15-3-5-19-6-4-15/h1-2,7H,3-6H2,(H,14,16)
- InChI Key: COFSBAXMEIDCQM-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)NC(N1CCOCC1)=O)S(=O)(=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 448
- XLogP3: 1.4
- Topological Polar Surface Area: 84.1
2-Chloro-4-(morpholine-4-carbonylamino)benzenesulfonyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 015012-250mg |
2-Chloro-4-[(morpholine-4-carbonyl)-amino]-benzenesulfonyl chloride |
680617-77-0 | 250mg |
£160.00 | 2022-03-01 | ||
| Fluorochem | 015012-1g |
2-Chloro-4-[(morpholine-4-carbonyl)-amino]-benzenesulfonyl chloride |
680617-77-0 | 1g |
£372.00 | 2022-03-01 | ||
| Fluorochem | 015012-2g |
2-Chloro-4-[(morpholine-4-carbonyl)-amino]-benzenesulfonyl chloride |
680617-77-0 | 2g |
£598.00 | 2022-03-01 | ||
| Chemenu | CM523935-1g |
2-Chloro-4-(morpholine-4-carboxamido)benzene-1-sulfonyl chloride |
680617-77-0 | 97% | 1g |
$516 | 2022-09-29 |
2-Chloro-4-(morpholine-4-carbonylamino)benzenesulfonyl Chloride Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on 2-Chloro-4-(morpholine-4-carbonylamino)benzenesulfonyl Chloride
Introduction to 2-Chloro-4-(morpholine-4-carbonylamino)benzenesulfonyl Chloride (CAS No. 680617-77-0) and Its Applications in Modern Chemical Biology
2-Chloro-4-(morpholine-4-carbonylamino)benzenesulfonyl Chloride, identified by the Chemical Abstracts Service Number (CAS No.) 680617-77-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatile reactivity and utility in the synthesis of various biologically active molecules. The presence of both chloro and morpholine substituents in its structure endows it with unique chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.
The morpholine-4-carbonylamino moiety is particularly noteworthy, as morpholine derivatives are known for their stability and compatibility with biological systems. This feature has made such compounds attractive for use in drug design, where structural integrity and bioavailability are critical factors. The sulfonyl chloride functionality, on the other hand, facilitates nucleophilic substitution reactions, allowing for further functionalization and the creation of more complex molecular architectures. These characteristics make 2-Chloro-4-(morpholine-4-carbonylamino)benzenesulfonyl Chloride a cornerstone in synthetic organic chemistry and medicinal chemistry.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Sulfonyl chloride derivatives have been extensively explored as key building blocks in this endeavor. For instance, studies have demonstrated their efficacy in designing inhibitors of enzymes involved in cancer metabolism and inflammation. The 2-Chloro-4-(morpholine-4-carbonylamino)benzenesulfonyl Chloride molecule, with its dual functionality, offers a promising platform for such applications. Its ability to undergo selective reactions while maintaining structural stability makes it an ideal candidate for generating lead compounds.
One of the most compelling aspects of this compound is its role in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, including viral replication and tumor progression. By designing molecules that can inhibit specific proteases, researchers can develop treatments for a wide range of diseases. The morpholine group in 2-Chloro-4-(morpholine-4-carbonylamino)benzenesulfonyl Chloride provides a favorable interaction with the active sites of these enzymes, enhancing binding affinity and inhibitory activity. This has led to several preclinical studies exploring its potential as a therapeutic agent.
Moreover, the compound's structure allows for modifications that can improve pharmacokinetic properties such as solubility and metabolic stability. These attributes are essential for translating laboratory discoveries into viable clinical candidates. Researchers have employed computational methods to optimize the scaffold of 2-Chloro-4-(morpholine-4-carbonylamino)benzenesulfonyl Chloride, leveraging virtual screening and molecular dynamics simulations to predict binding interactions and optimize drug-like properties. Such advancements underscore the importance of this compound in modern drug discovery.
The versatility of 2-Chloro-4-(morpholine-4-carbonylamino)benzenesulfonyl Chloride extends beyond protease inhibition. It has also been investigated as a precursor for synthesizing kinase inhibitors, which are critical in targeted cancer therapies. Kinases are enzymes that regulate cell growth and division, and their dysregulation is often associated with malignancies. By incorporating this compound into drug design strategies, scientists aim to develop selective kinase inhibitors that can modulate these pathways without affecting normal cellular processes. Preliminary findings suggest that derivatives of 2-Chloro-4-(morpholine-4-carbonylamino)benzenesulfonyl Chloride exhibit promising antitumor activity.
Recent breakthroughs in chemical biology have highlighted the importance of scaffold hopping—exploring different molecular frameworks to identify novel bioactive compounds. The unique structure of 2-Chloro-4-(morpholine-4-carbonylamino)benzenesulfonyl Chloride makes it an excellent candidate for such explorations. By systematically modifying its core structure while retaining key functional groups, researchers can generate libraries of compounds with diverse biological activities. This approach has already led to the discovery of several lead candidates that are being further developed for therapeutic use.
The synthesis of 2-Chloro-4-(morpholine-4-carbonylamino)benzenesulfonyl Chloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as flow chemistry and transition-metal-catalyzed reactions, have been employed to improve yield and purity. These techniques not only enhance efficiency but also minimize waste, aligning with green chemistry principles. The robust synthetic routes developed for this compound serve as models for other complex molecules in drug discovery.
In conclusion, 2-Chloro-4-(morpholine-4-carbonylamino)benzenesulfonyl Chloride (CAS No. 680617-77-0) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an even greater role in shaping the future of medicine.
680617-77-0 (2-Chloro-4-(morpholine-4-carbonylamino)benzenesulfonyl Chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)